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Compound of Interest

Compound Name:
Carbomethoxycarbonyl-D-Pro-D-

Phe-OBzl

Cat. No.: B140510 Get Quote

This technical support center provides guidance on the storage, handling, and troubleshooting

for Carbomethoxycarbonyl-D-Pro-D-Phe-OBzl. The information is compiled from general

knowledge of protected dipeptides and related compounds, intended for researchers,

scientists, and drug development professionals.

Physicochemical Properties
Property Value

CAS Number 129988-00-7[1]

Molecular Formula C24H26N2O6[1]

Molecular Weight 438.48 g/mol [1]

Appearance
White to off-white solid (typical for similar

compounds)

Synonyms

D-Phenylalanine, N-[1-(methoxyoxoacetyl)-D-

prolyl]-, phenylmethyl ester; benzyl (2-methoxy-

2-oxoacetyl)-D-prolyl-D-phenylalaninate[1]

Storage and Stability
Proper storage is critical to maintain the integrity of Carbomethoxycarbonyl-D-Pro-D-Phe-
OBzl.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b140510?utm_src=pdf-interest
https://www.benchchem.com/product/b140510?utm_src=pdf-body
https://www.pharmaffiliates.com/en/129988-00-7-carbomethoxycarbonyl-d-pro-d-phe-obzl-papep001535.html
https://www.pharmaffiliates.com/en/129988-00-7-carbomethoxycarbonyl-d-pro-d-phe-obzl-papep001535.html
https://www.pharmaffiliates.com/en/129988-00-7-carbomethoxycarbonyl-d-pro-d-phe-obzl-papep001535.html
https://www.pharmaffiliates.com/en/129988-00-7-carbomethoxycarbonyl-d-pro-d-phe-obzl-papep001535.html
https://www.benchchem.com/product/b140510?utm_src=pdf-body
https://www.benchchem.com/product/b140510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Recommendation Rationale

Lyophilized Powder (Short-

term)

Store at 2-8°C in a refrigerator.

[1]

Minimizes degradation for

immediate to short-term use.

Lyophilized Powder (Long-

term)
Store at -20°C.

Ensures long-term stability and

prevents gradual degradation.

In Solution

Not recommended for long-

term storage. If necessary,

prepare fresh solutions for

each experiment. For short-

term storage, store at -20°C or

below in small aliquots to avoid

freeze-thaw cycles.

Peptides in solution are

susceptible to degradation

through hydrolysis and

microbial contamination.

Light and Moisture

Store in a tightly sealed

container, protected from light

and moisture. A desiccator is

recommended.

Exposure to moisture can lead

to hydrolysis, and light can

cause photodegradation of the

aromatic phenylalanine

residue.

Shipping
Shipped under ambient

conditions.[1]

The lyophilized powder is

stable for short durations at

room temperature.

Experimental Workflow: Handling and Solubilization
The following workflow outlines the recommended procedure for handling and dissolving

Carbomethoxycarbonyl-D-Pro-D-Phe-OBzl for experimental use.
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Workflow for Handling Carbomethoxycarbonyl-D-Pro-D-Phe-OBzl

Preparation

Solubilization

Storage of Unused Material

Equilibrate vial to room temperature
in a desiccator

Weigh the desired amount quickly
in a controlled environment

Prevent condensation

Purge vial with inert gas (N2 or Ar)
before resealing

Minimize exposure

Attempt to dissolve in a minimal volume
of a primary organic solvent

(e.g., DMSO, DMF, Acetonitrile)

Proceed to experiment

Store remaining lyophilized powder
at -20°C

Long-term stability

Gently vortex or sonicate
if dissolution is slow

Aid dissolution

Slowly add the organic solution
to the aqueous buffer with stirring

Prepare working solution
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Hypothetical Inhibition of a Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Carbomethoxycarbonyl-D-
Pro-D-Phe-OBzl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140510#storage-and-handling-of-
carbomethoxycarbonyl-d-pro-d-phe-obzl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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